Cas no 67816-13-1 (2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate)
67816-13-1 structure
Product Name:2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate
CAS No:67816-13-1
MF:C37H70O4
MW:578.94931268692
CID:1721863
PubChem ID:6455570
Update Time:2025-04-21
2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate
- 2-ethylhexyl 2-[8-(2-ethylhexoxy)-8-oxooctyl]-5-hexylcyclohexane-1-carboxylate
- Cyclohexaneoctanoic acid, 2(or 3)-[[(2-ethylhexyl)oxy]carbonyl]-4-hexyl-, 2-ethylhexyl ester
- 2(3)-Carboxy-4-hexylcyclohexaneoctanoic acid, bis(2-ethylhexyl) ester
- CFABRMYWPKAADA-UHFFFAOYSA-N
- Cyclohexaneoctanoic acid, 2(or 3)-(((2-ethylhexyl)oxy)carbonyl)-4-hexyl-, 2-ethylhexyl ester
- 2-ETHYLHEXYL 2-{8-[(2-ETHYLHEXYL)OXY]-8-OXOOCTYL}-5-HEXYLCYCLOHEXANE-1-CARBOXYLATE
- DTXSID30987153
- 67816-13-1
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- Inchi: 1S/C37H70O4/c1-6-11-14-18-23-33-26-27-34(35(28-33)37(39)41-30-32(10-5)22-13-8-3)24-19-16-15-17-20-25-36(38)40-29-31(9-4)21-12-7-2/h31-35H,6-30H2,1-5H3
- InChI Key: CFABRMYWPKAADA-UHFFFAOYSA-N
- SMILES: O(CC(CC)CCCC)C(C1CC(CCCCCC)CCC1CCCCCCCC(=O)OCC(CC)CCCC)=O
Computed Properties
- Exact Mass: 578.52741071g/mol
- Monoisotopic Mass: 578.52741071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 41
- Rotatable Bond Count: 28
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.2
- Topological Polar Surface Area: 52.6Ų
2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jason Wan Lab Chip, 2020,20, 4528-4538
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